Cas no 87014-29-7 (1-Nitro-3-(2,2,2-trifluoroethoxy)benzene)

• Product Name: 1-Nitro-3-(2,2,2-trifluoroethoxy)benzene
• CAS No: 87014-29-7
• MF: C₈H₆F₃NO₃
• MW: 221.1333527565
• MDL: MFCD08696599
• CID: 1039268
• PubChem ID: 13440322
• Update Time: 2025-04-23

1-Nitro-3-(2,2,2-trifluoroethoxy)benzene Chemical and Physical Properties

Names and Identifiers

• 1-Nitro-3-(2,2,2-trifluoroethoxy)benzene
• AKOS000314345
• CS-0206753
• A862935
• REFBKPHTONTLIR-UHFFFAOYSA-N
• MFCD08696599
• BS-25836
• 87014-29-7
• DTXSID00540916
• STK351316

• MDL： MFCD08696599
• Inchi： 1S/C8H6F3NO3/c9-8(10,11)5-15-7-3-1-2-6(4-7)12(13)14/h1-4H,5H2
• InChI Key： REFBKPHTONTLIR-UHFFFAOYSA-N
• SMILES： FC(COC1C=CC=C(C=1)[N+](=O)[O-])(F)F

Computed Properties

• Exact Mass: 221.02997754g/mol
• Monoisotopic Mass: 221.02997754g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 55Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes Nitrophenyl ethers

Additional information on 1-Nitro-3-(2,2,2-trifluoroethoxy)benzene

1-Nitro-3-(2,2,2-trifluoroethoxy)benzene (CAS No. 87014-29-7): Properties, Applications, and Market Insights

1-Nitro-3-(2,2,2-trifluoroethoxy)benzene (CAS No. 87014-29-7) is a specialized organic compound that has garnered significant attention in the fields of pharmaceuticals, agrochemicals, and material science. This aromatic nitro compound, characterized by its trifluoroethoxy substituent, exhibits unique chemical properties that make it valuable for various industrial and research applications. Its molecular formula is C₈H₆F₃NO₃, and it is often referred to by its systematic name or the shorthand 1-Nitro-3-TFE benzene in scientific literature.

The compound's structure features a nitro group (–NO₂) at the 1-position and a 2,2,2-trifluoroethoxy group at the 3-position of the benzene ring. This arrangement imparts distinct electronic and steric effects, influencing its reactivity and solubility. Researchers and industry professionals frequently search for terms like "1-Nitro-3-(2,2,2-trifluoroethoxy)benzene synthesis" or "CAS 87014-29-7 applications", highlighting the growing interest in its potential uses.

One of the most notable applications of 1-Nitro-3-(2,2,2-trifluoroethoxy)benzene is in the development of advanced pharmaceutical intermediates. The presence of the trifluoroethoxy group enhances the compound's lipophilicity, which can improve drug bioavailability—a key focus in modern drug design. Recent trends in AI-driven drug discovery have also brought attention to such fluorinated compounds due to their ability to modulate biological activity. Searches for "fluorinated nitrobenzene derivatives in medicine" or "CAS 87014-29-7 drug intermediates" reflect this demand.

In agrochemical research, 1-Nitro-3-(2,2,2-trifluoroethoxy)benzene serves as a precursor for herbicides and pesticides. The electron-withdrawing nature of the nitro and trifluoroethoxy groups contributes to the compound's reactivity, enabling the synthesis of potent active ingredients. With the global push toward sustainable agriculture, queries like "eco-friendly fluorinated agrochemicals" or "nitrobenzene derivatives in crop protection" align well with this compound's relevance.

From a material science perspective, 1-Nitro-3-(2,2,2-trifluoroethoxy)benzene is explored for its potential in organic electronics and liquid crystal displays (LCDs). The fluorine atoms in its structure contribute to thermal stability and electronic properties, making it a candidate for high-performance materials. Industry professionals often search for "fluorinated aromatic compounds in electronics" or "CAS 87014-29-7 material applications", underscoring its versatility.

The synthesis of 1-Nitro-3-(2,2,2-trifluoroethoxy)benzene typically involves nitration reactions or nucleophilic aromatic substitution (SNAr) strategies. Researchers optimizing these processes frequently look up "efficient synthesis of nitro-trifluoroethoxy benzene" or "CAS 87014-29-7 preparation methods". Recent advancements in green chemistry have also spurred interest in catalytic and solvent-free approaches to producing such compounds.

Market dynamics for 1-Nitro-3-(2,2,2-trifluoroethoxy)benzene are influenced by the growing demand for fluorinated compounds in Asia-Pacific and North America. With pharmaceutical and agrochemical industries expanding, suppliers and buyers often search for "CAS 87014-29-7 suppliers" or "1-Nitro-3-TFE benzene price trends". Regulatory compliance, particularly regarding fluorinated compounds, remains a critical consideration, as seen in queries like "fluoroaromatic compound regulations".

In conclusion, 1-Nitro-3-(2,2,2-trifluoroethoxy)benzene (CAS No. 87014-29-7) stands out as a multifaceted compound with applications spanning pharmaceuticals, agrochemicals, and advanced materials. Its unique structural features, combined with the rising demand for fluorinated compounds, position it as a subject of ongoing research and commercial interest. For those exploring its potential, keywords like "nitro-trifluoroethoxy benzene uses" or "CAS 87014-29-7 research papers" offer valuable entry points into the latest developments.